Cas no 449778-79-4 (2-(4-Fluorophenoxy)benzenecarbaldehyde oxime)

• Product Name: 2-(4-Fluorophenoxy)benzenecarbaldehyde oxime
• CAS No: 449778-79-4
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD02091015
• CID: 3166056
• PubChem ID: 9582385
• Update Time: 2025-05-28

2-(4-Fluorophenoxy)benzenecarbaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenoxy)benzenecarbaldehyde oxime
• MFCD02091015
• 2P-011
• 2-(4-fluorophenoxy)benzaldehydeoxime
• 2-(4-fluorophenoxy)benzenecarbaldehydeoxime
• (E)-N-{[2-(4-fluorophenoxy)phenyl]methylidene}hydroxylamine
• CS-0452614
• 449778-79-4
• 2-(4-fluorophenoxy)benzaldehyde oxime
• (E)-2-(4-fluorophenoxy)benzaldehyde oxime
• N-{[2-(4-fluorophenoxy)phenyl]methylidene}hydroxylamine
• AKOS005070115
• (NE)-N-[[2-(4-fluorophenoxy)phenyl]methylidene]hydroxylamine

• MDL： MFCD02091015
• Inchi： 1S/C13H10FNO2/c14-11-5-7-12(8-6-11)17-13-4-2-1-3-10(13)9-15-16/h1-9,16H/b15-9+
• InChI Key： QWFPFUYGALRYMA-OQLLNIDSSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC=CC=1/C=N/O

Computed Properties

• Exact Mass: 231.06955672Da
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Melting Point: 107-109°C

2-(4-Fluorophenoxy)benzenecarbaldehyde oxime Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C